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Compound of Interest

Compound Name: Bhimanone

Cat. No.: B12366479

Initial investigations reveal a significant lack of publicly available scientific literature regarding
the in vivo use of the chemical compound Bhimanone. While the compound is commercially
available as a research chemical, there is no accessible data on its biological activity,
mechanism of action, or established protocols for animal studies.

A search for "Bhimanone" identified the compound with the following specifications:
e Chemical Formula: C13H1404[1]

e Molecular Weight: 234.2479[1]

e CAS Number: 701915-56-2[1]

Despite a thorough search for "Bhimanone" in relation to in vivo studies, experimental
protocols, signaling pathways, and quantitative data, no relevant research papers, clinical trials,
or pharmacological profiles were found. The information available is limited to its sale as a
chemical for research purposes, with the explicit disclaimer that it is not for medical or
consumer use.[1]

Due to the absence of foundational research, it is not possible to provide the requested
detailed Application Notes and Protocols, including data presentation, experimental
methodologies, and signaling pathway diagrams. The creation of such documentation requires
existing peer-reviewed studies that outline the compound's effects, appropriate dosages,
formulation for in vivo administration, and its molecular targets.
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Researchers and drug development professionals interested in studying Bhimanone in vivo
would need to conduct preliminary in vitro studies to first establish its biological activity and
mechanism of action. Subsequently, de novo in vivo studies would be required to determine its
pharmacokinetic and pharmacodynamic properties, as well as its safety and efficacy in animal
models. These initial studies would be essential for developing the very protocols and
application notes requested.

Therefore, at present, no standardized protocols or application notes for in vivo studies of
Bhimanone can be provided. The scientific community awaits initial publications on this
compound to understand its potential applications and to develop the necessary experimental
frameworks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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